Cas no 2679931-67-8 (rac-(2R,4R)-2-ethyl-4-(trifluoromethyl)piperidine)

Technical Introduction: rac-(2R,4R)-2-ethyl-4-(trifluoromethyl)piperidine is a chiral piperidine derivative featuring both ethyl and trifluoromethyl substituents at the 2- and 4-positions, respectively. The stereochemistry at these positions (R-configuration) imparts distinct spatial and electronic properties, making it valuable for applications in asymmetric synthesis and medicinal chemistry. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the ethyl substituent contributes to steric modulation. This compound serves as a versatile intermediate for the development of bioactive molecules, particularly in the synthesis of pharmaceuticals targeting CNS disorders or agrochemicals. Its rigid piperidine scaffold and fluorine incorporation offer advantages in binding affinity and selectivity for receptor-based studies.
rac-(2R,4R)-2-ethyl-4-(trifluoromethyl)piperidine structure
2679931-67-8 structure
Product Name:rac-(2R,4R)-2-ethyl-4-(trifluoromethyl)piperidine
CAS No:2679931-67-8
MF:C8H14F3N
MW:181.198672771454
MDL:MFCD34183541
CID:5644447
PubChem ID:153017701
Update Time:2025-10-31

rac-(2R,4R)-2-ethyl-4-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • rac-(2R,4R)-2-ethyl-4-(trifluoromethyl)piperidine
    • EN300-28265713
    • 2679931-67-8
    • MDL: MFCD34183541
    • Inchi: 1S/C8H14F3N/c1-2-7-5-6(3-4-12-7)8(9,10)11/h6-7,12H,2-5H2,1H3/t6-,7-/m1/s1
    • InChI Key: RZTQDRARPWNSCN-RNFRBKRXSA-N
    • SMILES: FC([C@@H]1CCN[C@H](CC)C1)(F)F

Computed Properties

  • Exact Mass: 181.10783394g/mol
  • Monoisotopic Mass: 181.10783394g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12Ų

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Additional information on rac-(2R,4R)-2-ethyl-4-(trifluoromethyl)piperidine

Comprehensive Analysis of rac-(2R,4R)-2-ethyl-4-(trifluoromethyl)piperidine (CAS No. 2679931-67-8)

The compound rac-(2R,4R)-2-ethyl-4-(trifluoromethyl)piperidine (CAS No. 2679931-67-8) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethyl group and an ethyl substituent at specific positions on the piperidine ring makes this molecule a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the increasing demand for fluorine-containing compounds in modern therapeutics.

One of the most discussed topics in recent years is the role of fluorinated compounds in medicinal chemistry. The trifluoromethyl group in rac-(2R,4R)-2-ethyl-4-(trifluoromethyl)piperidine enhances lipophilicity and metabolic stability, which are critical factors in drug design. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in pharmaceutical development. Users frequently search for terms like "fluorine in drug design" or "piperidine derivatives in medicine," highlighting the relevance of this compound in current scientific discourse.

In addition to its pharmaceutical applications, rac-(2R,4R)-2-ethyl-4-(trifluoromethyl)piperidine is also explored in agrochemical research. The ethyl and trifluoromethyl moieties contribute to its potential as a precursor for crop protection agents, addressing the global need for sustainable agriculture solutions. Searches for "fluorinated agrochemicals" or "piperidine-based pesticides" reflect the compound's versatility and industry demand.

The synthetic routes to rac-(2R,4R)-2-ethyl-4-(trifluoromethyl)piperidine often involve asymmetric catalysis or resolution techniques to achieve the desired stereochemistry. This aspect is particularly relevant to researchers investigating chiral synthesis or stereoselective reactions, which are hot topics in organic chemistry. Keywords such as "asymmetric piperidine synthesis" or "chiral building blocks" are commonly associated with this compound in academic and industrial settings.

From a commercial perspective, the demand for rac-(2R,4R)-2-ethyl-4-(trifluoromethyl)piperidine is driven by its potential in high-value chemical intermediates. Companies specializing in custom synthesis or contract research often list this compound in their catalogs, catering to clients in the pharmaceutical and agrochemical sectors. The CAS No. 2679931-67-8 serves as a unique identifier, ensuring precise communication across supply chains.

Environmental and regulatory considerations also play a role in the discussion around rac-(2R,4R)-2-ethyl-4-(trifluoromethyl)piperidine. With increasing scrutiny on green chemistry practices, researchers are exploring sustainable methods for its production. Queries like "eco-friendly synthesis of fluorinated compounds" or "piperidine derivatives environmental impact" underscore the importance of this topic in contemporary research.

In summary, rac-(2R,4R)-2-ethyl-4-(trifluoromethyl)piperidine (CAS No. 2679931-67-8) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features, including the ethyl and trifluoromethyl groups, make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of innovative solutions for global challenges.

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